Cas no 1083300-07-5 (2-(3-fluorophenyl)-1-methylpiperazine)

• Product Name: 2-(3-fluorophenyl)-1-methylpiperazine
• CAS No: 1083300-07-5
• MF: C₁₁H₁₅FN₂
• MW: 194.248605966568
• CID: 5981727
• PubChem ID: 68993228
• Update Time: 2025-05-20

2-(3-fluorophenyl)-1-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 2-(3-fluorophenyl)-1-methylpiperazine
• EN300-1855164
• 1083300-07-5
• SCHEMBL4300202

• Inchi： 1S/C11H15FN2/c1-14-6-5-13-8-11(14)9-3-2-4-10(12)7-9/h2-4,7,11,13H,5-6,8H2,1H3
• InChI Key： GEEUBVLVOYLTKL-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1CNCCN1C

Computed Properties

• Exact Mass: 194.12192665g/mol
• Monoisotopic Mass: 194.12192665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 15.3Ų

Additional information on 2-(3-fluorophenyl)-1-methylpiperazine

Comprehensive Overview of 2-(3-Fluorophenyl)-1-Methylpiperazine (CAS No. 1083300-07-5)

2-(3-Fluorophenyl)-1-methylpiperazine (CAS No. 1083300-07-5) is a fluorinated piperazine derivative that has garnered significant attention in pharmaceutical and chemical research. This compound is characterized by its unique structural features, combining a fluorophenyl group with a methylpiperazine moiety, which makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of the fluorine atom enhances its metabolic stability and binding affinity, making it a subject of interest in drug discovery and development.

The chemical properties of 2-(3-fluorophenyl)-1-methylpiperazine include a molecular weight of 208.26 g/mol and a molecular formula of C₁₁H₁₅FN₂. Its solubility profile is influenced by the fluorophenyl group, which imparts moderate lipophilicity, making it soluble in organic solvents like ethanol, methanol, and dimethyl sulfoxide (DMSO). Researchers often explore its reactivity and stability under various conditions to optimize its applications in synthetic chemistry.

One of the most prominent applications of 2-(3-fluorophenyl)-1-methylpiperazine is in the field of medicinal chemistry. It serves as a key building block for the synthesis of compounds targeting central nervous system (CNS) disorders. Recent studies have highlighted its potential in the development of dopamine receptor modulators and serotonin receptor ligands, which are critical in treating conditions like depression, anxiety, and Parkinson's disease. The fluorine substitution on the phenyl ring is particularly noteworthy, as it often improves the pharmacokinetic properties of drug candidates.

In addition to its pharmaceutical applications, 2-(3-fluorophenyl)-1-methylpiperazine is also utilized in agrochemical research. Its structural motif is found in herbicides and fungicides, where the fluorophenyl group enhances the compound's ability to interact with biological targets. This versatility underscores its importance in both human health and agricultural productivity.

The market demand for 2-(3-fluorophenyl)-1-methylpiperazine has been steadily increasing, driven by the growing need for novel therapeutic agents and agrochemicals. Suppliers and manufacturers are focusing on scalable synthesis methods to meet this demand while ensuring high purity and cost-effectiveness. Researchers are also investigating greener synthetic routes to align with the global push for sustainable chemistry practices.

From an SEO perspective, users frequently search for terms like "2-(3-fluorophenyl)-1-methylpiperazine uses", "CAS 1083300-07-5 applications", and "fluorophenyl piperazine derivatives". These queries reflect the compound's relevance in both academic and industrial settings. By addressing these topics, this article aims to provide a comprehensive resource for chemists, researchers, and industry professionals seeking detailed information about this compound.

Safety and handling of 2-(3-fluorophenyl)-1-methylpiperazine are also critical considerations. While it is not classified as a hazardous material, standard laboratory precautions should be followed, including the use of personal protective equipment (PPE) and proper ventilation. Regulatory compliance varies by region, so it is essential to consult local guidelines when working with this compound.

In conclusion, 2-(3-fluorophenyl)-1-methylpiperazine (CAS No. 1083300-07-5) is a versatile and valuable compound with wide-ranging applications in pharmaceuticals, agrochemicals, and beyond. Its unique structural features and functional groups make it a focal point of ongoing research, and its market potential continues to grow. By staying informed about the latest developments and trends, stakeholders can leverage its full potential in their respective fields.